Cas no 340816-84-4 (2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile)

• Product Name: 2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile
• CAS No: 340816-84-4
• MF: C₂₅H₂₄N₄OS
• MW: 428.549263954163
• CID: 5417254
• Update Time: 2025-05-19

2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2-[[2-(4-methyl-1-piperazinyl)-2-oxoethyl]thio]-4,6-diphenyl-

• Inchi： 1S/C25H24N4OS/c1-28-12-14-29(15-13-28)24(30)18-31-25-22(17-26)21(19-8-4-2-5-9-19)16-23(27-25)20-10-6-3-7-11-20/h2-11,16H,12-15,18H2,1H3
• InChI Key： JGNPVADKZHHMCS-UHFFFAOYSA-N
• SMILES： C1(SCC(N2CCN(C)CC2)=O)=NC(C2=CC=CC=C2)=CC(C2=CC=CC=C2)=C1C#N

Additional information on 2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile

Compound Introduction: 2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile (CAS No. 340816-84-4) and Its Applications in Modern Chemical Biology

The compound 2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile (CAS No. 340816-84-4) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining a pyridine core with sulfanyl and nitrile functional groups, make it a promising candidate for various biological assays and drug discovery initiatives.

At the heart of this compound lies its intricate molecular architecture, which includes a 4-methylpiperazin-1-yl moiety. Piperazine derivatives are well-known for their versatility in medicinal chemistry due to their ability to modulate biological pathways through interactions with numerous targets, including enzymes and receptors. The presence of the 4-methylpiperazine group in this compound suggests potential applications in the development of therapeutic agents targeting neurological and cardiovascular diseases.

The sulfanyl group at the 2-position of the ethyl chain introduces an additional layer of reactivity, enabling various chemical modifications that could enhance binding affinity or selectivity. This feature is particularly valuable in the context of rational drug design, where fine-tuning molecular interactions is crucial for achieving desired pharmacological effects.

The pyridine core of the molecule serves as a scaffold that can be further functionalized to explore different biological activities. Pyridine derivatives are widely studied for their role in medicinal chemistry, often serving as key components in drugs used to treat conditions such as inflammation, pain, and infectious diseases. The 4,6-diphenylpyridine moiety in this compound adds aromatic stability while providing opportunities for further derivatization to explore new pharmacophores.

The nitrile group at the 3-position introduces a polar site that can interact with biological targets through hydrogen bonding or other non-covalent interactions. This functional group is particularly useful in drug design due to its ability to enhance solubility and binding affinity. Additionally, the nitrile group can undergo various chemical transformations, such as hydrolysis or reduction, which could be exploited to develop prodrugs or bioconjugates.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions, making it possible to rationally design compounds like 2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile with specific biological activities. By leveraging machine learning models and molecular docking simulations, researchers can accelerate the drug discovery process by identifying promising candidates before conducting expensive wet-lab experiments.

In addition to its structural complexity, this compound has garnered attention due to its potential applications in addressing emerging challenges in medicine. For instance, studies have shown that sulfanyl-containing compounds can exhibit anti-inflammatory properties by modulating signaling pathways involved in immune responses. The combination of these features with the pyridine and nitrile groups suggests that this molecule could be a valuable tool for developing novel therapeutics.

The pharmaceutical industry has increasingly recognized the importance of interdisciplinary approaches in drug development. By integrating insights from chemical biology, computational chemistry, and synthetic organic chemistry, researchers can create innovative molecules like 2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile that address complex diseases more effectively. This compound exemplifies how structural diversity can lead to functional innovation and underscores the need for continued exploration in chemical biology research.

As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact with them in precise ways. The development of libraries of structurally diverse compounds like this one provides researchers with a rich palette of tools for exploring new therapeutic strategies. By combining traditional synthetic methods with cutting-edge computational techniques, scientists can push the boundaries of what is possible in drug discovery and development.

The future of chemical biology will likely be shaped by our ability to harness computational power to guide experimental efforts. As we continue to uncover new insights into molecular interactions and disease mechanisms, compounds like 2-{[2-(4-methylpiperazin-1-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile will play an increasingly important role in advancing medical science. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them indispensable tools for researchers seeking to develop next-generation treatments.